2-Methylpyridine

• CAS No.: 109-06-8
• Product Name: 2-Methylpyridine
• Molecular Formula: C6H7N; C5H4N(CH3); C6H7N
• Molecular Weight: 93.13 g/mol
• IUPAC Name: 2-methylpyridine
• Standard InChI: InChI=1S/C6H7N/c1-6-4-2-3-5-7-6/h2-5H,1H3
• Standard InChIKey: BSKHPKMHTQYZBB-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=N1
• Canonical SMILES: CC1=CC=CC=N1
• Boiling Point: 262 to 264 °F at 760 mm Hg (NTP, 1992); 129.3 °C; 129.4 °C; 128-129 °C
• Colorform: Colorless liquid
• Density: 0.944 at 68 °F (USCG, 1999); 0.9443 at 20 °C/4 °C; Relative density (water = 1): 0.95
• Flash Point: 97 °F (NTP, 1992); 102 °F (39 °C)(Open cup); 26 °C c.c.
• Melting Point: -94 °F (NTP, 1992); -66.7 °C; -66.65 °C; -70 °C
• Physical Description: 2-methylpyridine is a colorless liquid with a strong, unpleasant odor. Floats on water. Poisonous vapor is produced. (USCG, 1999); Liquid; liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: 2-methylpyridine is a colorless liquid with a strong, unpleasant odor. Floats on water. Poisonous vapor is produced. (USCG, 1999); 2-Methylpyridine, also known as 2-picoline or 2-mepy, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2-Methylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 2-Methylpyridine has been primarily detected in saliva. 2-Methylpyridine exists in all eukaryotes, ranging from yeast to humans. 2-Methylpyridine is a bitter and sweat tasting compound that can be found in tea. This makes 2-methylpyridine a potential biomarker for the consumption of this food product.; 2-methylpyridine is a methylpyridine carrying a methyl substituent at position 2.
• Shelf Life: 2-Methylpyridine is highly stable in aqueous solns ... .
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 10.74 M; 1000 mg/mL; Miscible in water at 20 °C; Very sol in acetone; Miscible with alcohol, ether; Solubility in water: miscible
• Synonyms: 2-Methylpyridine; NSC 3409; o-Methylpyridine; o-Picoline; α-Methylpyridine; α-Picoline
• Vapor Density: 3.21 (NTP, 1992) (Relative to Air); 3.2 (Air= 1); Relative vapor density (air = 1): 3.2
• Vapor Pressure: 8 mm Hg at 68 °F ; 40 mm Hg at 124.2° F; 100 mm Hg at 160.5° F (NTP, 1992); 11.20 mmHg; 11.2 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.2
• PubChem Compound: 7975
• Last Modified: Nov 11 2021